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Compound of Interest

Compound Name: N-Cyclohexylmaleimide

Cat. No.: B155184 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must adhere to stringent safety protocols when handling N-Cyclohexylmaleimide. This

compound, while valuable in polymer synthesis and various chemical reactions, presents

notable health hazards that necessitate a comprehensive approach to personal protection,

operational procedures, and waste disposal to ensure laboratory safety and prevent exposure.

N-Cyclohexylmaleimide is irritating to the skin, eyes, and respiratory system.[1] It is toxic if

swallowed and fatal if inhaled.[2][3] Therefore, strict adherence to the following guidelines is

essential for its safe handling.

Essential Safety and Logistical Information
A thorough understanding of the physical, chemical, and toxicological properties of N-
Cyclohexylmaleimide is the foundation of its safe handling. The following table summarizes

key quantitative data for easy reference.
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Property Value Reference

Molecular Formula C₁₀H₁₃NO₂ [4](5--INVALID-LINK--

Molecular Weight 179.22 g/mol [4](5--INVALID-LINK--

Melting Point 89-91 °C [4](--INVALID-LINK--)

Boiling Point 297.8 ± 9.0 °C at 760 mmHg [6](--INVALID-LINK--)

Density 1.2 ± 0.1 g/cm³ [6](--INVALID-LINK--)

Flash Point 130.6 ± 11.1 °C [6](--INVALID-LINK--)

Oral LD₅₀ (rat) 28,300 mg/kg [1](--INVALID-LINK--)

Solubility

Insoluble in water. Soluble in

methanol, ethanol, and

toluene.

[3](--INVALID-LINK--)

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to personal protective equipment is mandatory to prevent contact and

inhalation.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

absorption.

Eye Protection

Well-sealed protective

spectacles or chemical safety

goggles.

To protect eyes from dust

particles and splashes.

Body Protection
Long-sleeved lab coat or

chemical-resistant coveralls.

To prevent contamination of

personal clothing and skin

contact.

Respiratory Protection

A gas mask for organic gases

or a dust mask (e.g., N95

respirator).

To prevent inhalation of

irritating and toxic dust.

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic workflow is crucial for minimizing the risk of exposure and contamination. The

following operational plan provides a procedural guide for working with N-
Cyclohexylmaleimide.
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Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

Don appropriate PPE

Work in a well-ventilated area (fume hood)

Weigh and handle the solid compound carefully to avoid dust generation

Keep containers tightly closed when not in use

Decontaminate work surfaces

Remove and dispose of PPE correctly

Wash hands thoroughly

Collect all N-Cyclohexylmaleimide waste in a labeled, sealed container

Dispose of as hazardous waste through a licensed disposal company

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of N-Cyclohexylmaleimide.
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Experimental Protocols
Free-Radical Polymerization of N-Cyclohexylmaleimide
This protocol describes a typical free-radical polymerization using AIBN as an initiator.

Materials:

N-Cyclohexylmaleimide (NCMI)

2,2'-Azobisisobutyronitrile (AIBN)

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dioxane)

Methanol

Nitrogen or Argon gas supply

Schlenk flask or similar reaction vessel with a condenser

Magnetic stirrer and stir bar

Oil bath

Procedure:

In a Schlenk flask, dissolve the desired amount of N-Cyclohexylmaleimide in the

anhydrous solvent.

Add the initiator, AIBN (typically 1-2 mol% relative to the monomer).

Seal the flask and deoxygenate the solution by bubbling with nitrogen or argon for 20-30

minutes while stirring.

Immerse the flask in a preheated oil bath at the desired reaction temperature (typically 60-80

°C).

Allow the polymerization to proceed for the desired time (e.g., 4-24 hours). The solution will

become more viscous as the polymer forms.
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To terminate the reaction, cool the flask to room temperature and expose the solution to air.

Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a non-

solvent, such as methanol, while stirring vigorously.

Collect the precipitated polymer by filtration.

Wash the polymer with fresh methanol to remove any unreacted monomer and initiator.

Dry the polymer under vacuum to a constant weight.

Diels-Alder Reaction of N-Cyclohexylmaleimide with
Furan
This protocol provides a general procedure for the [4+2] cycloaddition reaction between N-
Cyclohexylmaleimide and Furan.

Materials:

N-Cyclohexylmaleimide

Furan

Anhydrous solvent (e.g., Toluene or Dichloromethane)

Round-bottom flask with a condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Procedure:

In a round-bottom flask, dissolve N-Cyclohexylmaleimide in the anhydrous solvent.

Add a slight molar excess of Furan to the solution.
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Attach a condenser and heat the reaction mixture to the desired temperature (this can range

from room temperature to reflux, depending on the desired reaction rate).

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or NMR

spectroscopy).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexane/ethyl acetate) to yield the Diels-Alder adduct.

Disposal Plan
Proper disposal of N-Cyclohexylmaleimide and any contaminated materials is critical to

prevent environmental contamination and ensure safety.
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Waste Collection

Temporary Storage

Final Disposal

Solid Waste:
Collect unreacted N-Cyclohexylmaleimide,
contaminated labware (e.g., gloves, wipes)

in a designated, labeled hazardous waste container.

Store waste containers in a designated,
well-ventilated, and secure area.

Liquid Waste:
Collect solutions containing N-Cyclohexylmaleimide
in a separate, labeled hazardous waste container.

Do not mix with other waste streams.

Ensure containers are tightly sealed.

Arrange for pickup and disposal by a
licensed hazardous waste management company.

Follow all institutional and local regulations.

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of N-Cyclohexylmaleimide waste.
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Spill Response:

In the event of a spill, evacuate the area and prevent others from entering. Wear appropriate

PPE, including respiratory protection. For a solid spill, carefully sweep or vacuum the material

into a sealed container for disposal. Avoid generating dust. For a liquid spill, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for

disposal. Decontaminate the spill area with soap and water. Report all spills to your institution's

environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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